Cas no 2228867-20-5 (3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide)

• Product Name: 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide
• CAS No: 2228867-20-5
• MF: C₄H₇N₅S
• MW: 157.196877717972
• CID: 5846698
• PubChem ID: 165610908
• Update Time: 2025-06-08

3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide
• 2228867-20-5
• EN300-1733038

• Inchi： 1S/C4H7N5S/c5-4(10)1-2-9-3-6-7-8-9/h3H,1-2H2,(H2,5,10)
• InChI Key： NYKRGMIRRSIEFP-UHFFFAOYSA-N
• SMILES： S=C(CCN1C=NN=N1)N

Computed Properties

• Exact Mass: 157.04221642g/mol
• Monoisotopic Mass: 157.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide

Introduction to 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide (CAS No: 2228867-20-5)

3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228867-20-5, belongs to a class of molecules characterized by the presence of a tetrazole ring fused with an amide functional group. The tetrazole moiety is known for its stability and reactivity, making it a valuable scaffold in medicinal chemistry. The propanethioamide portion introduces a thiol group, which can participate in various chemical interactions, including hydrogen bonding and disulfide bond formation, further enhancing the compound's versatility.

The synthesis of 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring typically involves cyclization reactions using appropriate precursors, while the amide and thiol functionalities are introduced through condensation or substitution reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its molecular structure and purity.

Recent research has highlighted the potential of 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide as a lead compound in the development of novel therapeutic agents. The tetrazole ring is known to exhibit inhibitory activity against various enzymatic targets, making it a promising candidate for drug discovery. Studies have demonstrated that derivatives of this compound can modulate pathways involved in inflammation, cancer progression, and neurodegenerative diseases. For instance, preliminary in vitro studies have shown that 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide can inhibit the activity of certain kinases and proteases that are overexpressed in tumor cells. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The thiol group present in 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide also contributes to its biological relevance. Thiols are well-known for their ability to participate in redox reactions and interact with metal ions, which are crucial for many biological processes. This property makes the compound a candidate for developing agents that can target metal-dependent enzymes or regulate oxidative stress-related diseases. Furthermore, the amide functionality provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific applications. For example, replacing the thiol group with other sulfur-containing moieties or introducing additional heterocyclic rings could enhance binding affinity or metabolic stability.

In clinical trials and preclinical studies, 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide has shown promise in models of inflammation and autoimmune diseases. Its ability to modulate cytokine production and immune cell function suggests that it could be used to develop treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease. The compound's stability under physiological conditions also makes it suitable for oral administration or topical application. Researchers are exploring different formulations to optimize its bioavailability and therapeutic efficacy.

The structural features of 3-(1H-1,2,3,4-tetrazol-1-yl)propanethioamide also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations help in understanding its mechanism of action and guide the design of more potent derivatives. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The future prospects of 3-(1H-1,2,3，4-tetrazol - 1 - yl ) - pro pan eth i o am ide are vast，with ongoing research focusing on expanding its therapeutic applications。Exploring its potential in oncology，neurology，and infectious diseases is a priority。Collaborations between academia，industry，and regulatory agencies are essential to translate laboratory findings into clinical reality。As our understanding of biological pathways continues to grow，compounds like 2228867 - 20 - 5 will play an increasingly important role in addressing complex diseases。